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Introduction

SAR7334 hydrochloride is a potent and selective inhibitor of the Transient Receptor Potential
Canonical 6 (TRPC6) channel, a non-selective cation channel implicated in various
physiological and pathological processes.[1][2][3] TRPCE6 is a key player in calcium signaling,
and its dysregulation has been linked to diseases such as focal segmental glomerulosclerosis
and pulmonary hypertension.[3][4] SAR7334 hydrochloride offers a valuable pharmacological
tool for investigating the role of TRPC6 in these conditions and for the development of novel
therapeutics.[3][4]

This document provides detailed protocols for a panel of in vitro assays to characterize the
activity of SAR7334 hydrochloride, from initial screening to mechanistic studies.

Mechanism of Action

SAR7334 hydrochloride exerts its inhibitory effect by directly blocking the TRPC6 ion channel,
thereby preventing the influx of Ca2* into the cell.[1][2][3] This blockade of calcium entry
disrupts downstream signaling pathways that are dependent on intracellular calcium levels,
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such as the activation of the transcription factor NFAT (Nuclear Factor of Activated T-cells).[5]

[6]

Quantitative Data Summary

The following tables summarize the in vitro potency and selectivity of SAR7334 hydrochloride.

Parameter Assay Type Value Reference

TRPCG6 Current

ICso0 Inhibition (Patch- 7.9 nM [11317]
Clamp)
TRPC6-mediated
ICso 9.5 nM [11[3114]
Ca2* Influx
Channel Assay Type ICso Reference
TRPC3 Caz* Influx 282 nM [11[31[4]
TRPC7 Caz* Influx 226 nM [11[3][4]
TRPC4 Caz* Influx No significant effect [1112][3]
TRPC5 Caz* Influx No significant effect [1112][3]

Signaling Pathway and Experimental Workflow
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Caption: Simplified TRPC6 signaling cascade leading to NFAT activation and its inhibition by
SAR7334.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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